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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724 Get Quote

7-Tridecanone: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Tridecanone, a long-chain aliphatic

ketone. It covers its chemical identity, physical and chemical properties, synthesis

methodologies, and analytical procedures. This document is intended to serve as a valuable

resource for professionals in research and development who are working with or have an

interest in this compound.

Chemical Identity and Registry Information
7-Tridecanone, also known as dihexyl ketone or enanthone, is a symmetrical ketone with the

chemical formula C₁₃H₂₆O.[1][2] Its unique structure makes it a subject of interest in various

chemical syntheses.

Key Identifiers
The primary identifiers for 7-Tridecanone are its CAS number and various other registry

numbers that provide a standardized way to reference this compound in databases and

literature.
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Identifier Value

CAS Number 462-18-0[1][2][3][4][5]

EC Number 207-324-3[5][6]

PubChem CID 10015[1]

Beilstein Number 1757672[4]

MDL Number MFCD00009543[7]

Nomenclature
A comprehensive list of synonyms for 7-Tridecanone is provided below, reflecting its various

naming conventions in the scientific literature.

Type Name

IUPAC Name tridecan-7-one[1][4][6]

Common Synonyms
Dihexyl ketone[1][4][6], Di-n-hexyl ketone[4][6],

Enanthone[1][4][6], Hexyl ketone[6]

Physicochemical Properties
The physical and chemical properties of 7-Tridecanone are crucial for its handling, storage,

and application in experimental settings.
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Property Value Source

Molecular Formula C₁₃H₂₆O [1][2][3][5]

Molecular Weight 198.34 g/mol [3]

Appearance
White solid or colorless to light

yellow liquid
[7]

Melting Point 30 °C [7]

Boiling Point 264 °C [7]

Density 0.825 g/cm³ at 25 °C [5]

Solubility
Insoluble in water (0.056 g/L at

25 °C)
[6]

Flash Point >113 °C (closed cup) [5]

Experimental Protocols
The synthesis of 7-Tridecanone is typically achieved through the oxidation of its corresponding

secondary alcohol, 7-tridecanol. Two common and effective methods for this transformation are

detailed below.

Jones Oxidation of 7-Tridecanol
This method employs a solution of chromium trioxide in sulfuric acid and acetone to efficiently

oxidize 7-tridecanol to 7-Tridecanone.[8]

Materials:

7-Tridecanol

Acetone

Jones reagent (chromium trioxide in concentrated sulfuric acid and water)

Isopropyl alcohol
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Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve 7-tridecanol in acetone in a three-necked flask equipped with a dropping funnel,

thermometer, and mechanical stirrer.

Cool the solution to 15-20°C in an ice-water bath.

Add Jones reagent dropwise, maintaining the reaction temperature below 35°C. The reaction

progress is indicated by a color change from orange to green.

Once the reaction is complete, quench the excess oxidizing agent by adding isopropyl

alcohol until the green color persists.

Decant the reaction mixture from the chromium salts and wash the salts with acetone.

Combine the acetone solutions and concentrate them under reduced pressure.

Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation to yield 7-Tridecanone.[8]
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Reaction Setup

Oxidation

Work-up

7-Tridecanol in Acetone

Cool to 15-20°C
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Workflow for the Jones oxidation of 7-tridecanol.
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TEMPO-Catalyzed Oxidation of 7-Tridecanol
For substrates that are sensitive to strongly acidic conditions, a milder oxidation using 2,2,6,6-

tetramethylpiperidine-1-oxyl (TEMPO) as a catalyst is a suitable alternative. This method often

utilizes sodium hypochlorite (bleach) as the terminal oxidant.[8]

Materials:

7-Tridecanol

TEMPO

Dichloromethane

Potassium bromide

Aqueous sodium hypochlorite

Sodium bicarbonate

1 M HCl

Saturated sodium thiosulfate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Combine 7-tridecanol, TEMPO, and dichloromethane in a round-bottomed flask.

Add a solution of potassium bromide in water.

Cool the biphasic mixture to 0°C with vigorous stirring.

Add an aqueous solution of sodium hypochlorite and sodium bicarbonate dropwise,

maintaining the temperature below 5°C.
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Stir the reaction at 0°C for 1-2 hours, monitoring by TLC.

Once complete, separate the layers and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with 1 M HCl, saturated sodium thiosulfate solution,

and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to afford 7-Tridecanone.[8]

TEMPO (Radical)
N-Oxoammonium Ion

(Active Oxidant)

 Re-oxidation 
Hydroxylamine

 Oxidation 

7-Tridecanol 7-Tridecanone
NaOCl

(Terminal Oxidant) NaCl

Click to download full resolution via product page

Catalytic cycle of TEMPO-mediated oxidation.

Analytical Methods
The analysis of 7-Tridecanone and its precursors, such as 7-tridecanol, is crucial for quality

control and reaction monitoring. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly

effective technique for this purpose, providing both separation and structural identification of

volatile and semi-volatile compounds.[7] While a specific protocol for 7-Tridecanone was not

detailed in the searched literature, a general workflow for the GC-MS analysis of its precursor,

7-tridecanol, is presented below, which can be adapted for 7-Tridecanone.

GC-MS Analysis Workflow
Sample Preparation:

Extraction: For biological samples, a liquid-liquid extraction or solid-phase extraction may be

necessary to isolate the analyte.
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Derivatization (Optional but Recommended for Alcohols): To improve volatility and

chromatographic performance, 7-tridecanol can be derivatized, for example, by silylation

using BSTFA with 1% TMCS.[7] This step would not be necessary for the direct analysis of

7-Tridecanone.

Reconstitution: The dried extract is reconstituted in a suitable solvent (e.g., hexane) for

injection into the GC-MS system.

GC-MS Conditions (Example for 7-Tridecanol Analysis):

GC Column: A non-polar column, such as one coated with 5% phenyl-methylpolysiloxane, is

typically used.

Oven Temperature Program: A temperature gradient is employed to ensure good separation

of components. For example, starting at a lower temperature and ramping up to a higher

temperature.

Carrier Gas: Helium is commonly used.

MS Ionization Mode: Electron Ionization (EI) at 70 eV is standard.[7]

MS Scan Range: A mass range of m/z 40-500 is generally sufficient.[7]
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Sample Collection

Extraction

Derivatization (Optional)

GC-MS Injection
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General workflow for GC-MS analysis.
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Biological Activity and Signaling Pathways
While 7-Tridecanone has been identified in natural sources such as the plant Schisandra

chinensis, the current body of scientific literature does not describe any specific biological

activities or signaling pathways in which this compound is directly involved.[1] Its primary

documented application is as a chemical intermediate in organic synthesis.[6] Further research

is required to elucidate any potential biological roles of 7-Tridecanone.

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 7-Tridecanone is classified as follows:

Skin corrosion/irritation: Warning, Causes skin irritation (H315).[1]

Serious eye damage/eye irritation: Warning, Causes serious eye irritation (H319).[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Warning, May

cause respiratory irritation (H335).[1]

It is a flammable liquid that can emit acrid smoke and irritating vapors when heated to

decomposition.[6] Appropriate personal protective equipment should be worn when handling

this chemical, and it should be stored in a cool, dry, and well-ventilated area in a tightly closed

container.

This guide provides a summary of the currently available technical information on 7-
Tridecanone. As research progresses, new applications and biological activities for this

compound may be discovered.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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